Cas no 2679859-71-1 ((3S)-5-(methylsulfanyl)-3-{(prop-2-en-1-yloxy)carbonylamino}pentanoic acid)

• Product Name: (3S)-5-(methylsulfanyl)-3-{(prop-2-en-1-yloxy)carbonylamino}pentanoic acid
• CAS No: 2679859-71-1
• MF: C₁₀H₁₇NO₄S
• MW: 247.311281919479
• CID: 5644189
• PubChem ID: 165907172
• Update Time: 2025-06-09

(3S)-5-(methylsulfanyl)-3-{(prop-2-en-1-yloxy)carbonylamino}pentanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28278156
• 2679859-71-1
• (3S)-5-(methylsulfanyl)-3-{[(prop-2-en-1-yloxy)carbonyl]amino}pentanoic acid
• (3S)-5-(methylsulfanyl)-3-{(prop-2-en-1-yloxy)carbonylamino}pentanoic acid

• Inchi： 1S/C10H17NO4S/c1-3-5-15-10(14)11-8(4-6-16-2)7-9(12)13/h3,8H,1,4-7H2,2H3,(H,11,14)(H,12,13)/t8-/m1/s1
• InChI Key： VKVHHQDQMSDFPB-MRVPVSSYSA-N
• SMILES： S(C)CC[C@H](CC(=O)O)NC(=O)OCC=C

Computed Properties

• Exact Mass: 247.08782920g/mol
• Monoisotopic Mass: 247.08782920g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 9
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 101Ų

Additional information on (3S)-5-(methylsulfanyl)-3-{(prop-2-en-1-yloxy)carbonylamino}pentanoic acid

Introduction to (3S)-5-(methylsulfanyl)-3-{(prop-2-en-1-yloxy)carbonylamino}pentanoic Acid (CAS No. 2679859-71-1)

Compound with the CAS number 2679859-71-1 and the product name (3S)-5-(methylsulfanyl)-3-{(prop-2-en-1-yloxy)carbonylamino}pentanoic acid represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its complex molecular structure, has garnered attention due to its potential applications in drug development and biomedicine. The unique stereochemistry and functional groups present in this molecule make it a promising candidate for further research and therapeutic applications.

The molecular structure of (3S)-5-(methylsulfanyl)-3-{(prop-2-en-1-yloxy)carbonylamino}pentanoic acid features a five-carbon chain with a chiral center at the third position, denoted by the (3S) configuration. This chirality is crucial for its biological activity, as it influences how the compound interacts with biological targets. The presence of a methylsulfanyl group at the fifth carbon and an ester group derived from prop-2-en-1-yloxy at the third carbon adds to its complexity and functionality.

In recent years, there has been a growing interest in the development of chiral drugs due to their enhanced specificity and efficacy compared to their racemic counterparts. The stereochemistry of (3S)-5-(methylsulfanyl)-3-{(prop-2-en-1-yloxy)carbonylamino}pentanoic acid makes it an attractive candidate for such applications. Researchers have been exploring its potential as a building block for more complex molecules or as an intermediate in synthetic pathways leading to novel therapeutic agents.

The compound's structural features also make it relevant in the context of enzyme inhibition and receptor binding studies. The methylsulfanyl group, in particular, has been shown to interact favorably with certain biological targets, enhancing binding affinity and selectivity. This property is particularly valuable in drug design, where precise targeting is essential to minimize side effects and improve patient outcomes.

Recent studies have highlighted the importance of understanding the role of functional groups in drug design. The ester group in (3S)-5-(methylsulfanyl)-3-{(prop-2-en-1-yloxy)carbonylamino}pentanoic acid has been investigated for its potential role in modulating enzyme activity and receptor interactions. This has led to new insights into how such compounds can be modified to enhance their therapeutic potential.

The synthesis of this compound presents unique challenges due to its complex structure. However, advances in synthetic chemistry have made it possible to produce high-purity samples of (3S)-5-(methylsulfanyl)-3-{(prop-2-en-1-yloxy)carbonylamino}pentanoic acid on a scalable basis. These synthetic methods have been refined over time, incorporating techniques such as asymmetric synthesis and catalytic transformations to achieve the desired stereochemical purity.

In addition to its pharmaceutical applications, this compound has shown promise in other areas of biomedicine. For instance, it has been explored as a potential scaffold for developing new materials with biomedical applications, such as drug delivery systems and biomaterials. The unique properties of this compound make it suitable for these applications, where precise control over molecular structure is essential.

The future prospects for (3S)-5-(methylsulfanyl)-3-{(prop-2-en-1-yloxy)carbonylamino}pentanoic acid are vast. Ongoing research is focused on expanding its utility in drug development and exploring new synthetic pathways that could lead to more efficient production methods. Collaborative efforts between academic institutions and pharmaceutical companies are expected to drive innovation in this field.

The compound's potential as a therapeutic agent is further underscored by its compatibility with modern drug discovery platforms. Its well-defined structure and predictable behavior make it an ideal candidate for high-throughput screening assays, which are increasingly used to identify new drug candidates rapidly and efficiently.

In conclusion, (3S)-5-(methylsulfanyl)-3-{(prop-2-en-1-yloxy)carbonylamino}pentanoic acid (CAS No. 2679859-71-1) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and functional groups make it a promising candidate for various therapeutic applications. As research continues to uncover new uses for this compound, its importance in drug development is expected to grow even further.